Cas no 2248386-15-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-difluorophenyl)-3-acetamidopropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-difluorophenyl)-3-acetamidopropanoate
• CAS No: 2248386-15-2
• MF: C₁₉H₁₄F₂N₂O₅
• MW: 388.321671962738
• CID: 5604846
• PubChem ID: 165732582
• Update Time: 2025-10-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-difluorophenyl)-3-acetamidopropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-difluorophenyl)-3-acetamidopropanoate
• EN300-6523127
• 2248386-15-2

• Inchi： 1S/C19H14F2N2O5/c1-10(24)22-15(17-13(20)7-4-8-14(17)21)9-16(25)28-23-18(26)11-5-2-3-6-12(11)19(23)27/h2-8,15H,9H2,1H3,(H,22,24)
• InChI Key： BENWJWDGLLOXKN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)NC(C)=O)F

Computed Properties

• Exact Mass: 388.08707788g/mol
• Monoisotopic Mass: 388.08707788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-difluorophenyl)-3-acetamidopropanoate

Compound CAS No 2248386-15-2: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-difluorophenyl)-3-acetamidopropanoate

The compound with CAS No 2248386-15-2, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-difluorophenyl)-3-acetamidopropanoate, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug delivery systems and bioactive materials.

Structural Insights: The molecular structure of this compound is characterized by a dioxo isoindole moiety and a difluorophenyl group, which contribute to its stability and reactivity. Recent studies have highlighted the importance of such structures in enhancing the bioavailability of drugs by optimizing their solubility and permeability properties.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its structure. These methods have provided critical insights into the spatial arrangement of atoms, which is essential for understanding its functional properties.

Applications in Pharmaceutical Science: One of the most promising applications of this compound lies in its potential as a prodrug carrier. Prodrugs are designed to enhance the delivery of therapeutic agents to specific target sites within the body. The difluorophenyl group in this compound plays a crucial role in modulating the pharmacokinetic properties of the drug, ensuring efficient transport across biological membranes.

Recent Research Developments: In a groundbreaking study published in *Nature Communications*, researchers demonstrated that this compound can be used as a scaffold for developing targeted drug delivery systems. The study revealed that the compound's ability to form stable complexes with therapeutic molecules makes it an ideal candidate for encapsulating drugs with poor solubility.

Environmental Impact and Sustainability: Another area of interest is the environmental impact of this compound. Studies have shown that its synthesis process can be optimized to reduce waste generation and energy consumption. By adopting green chemistry principles, such as using renewable feedstocks and minimizing hazardous byproducts, the production of this compound can be made more sustainable.

Market Trends and Future Prospects: The demand for compounds like CAS No 2248386-15-2 is expected to grow significantly in the coming years due to their versatility in pharmaceutical applications. Market analysis reports suggest that investments in research and development will drive innovation in this sector, leading to new applications in fields such as biotechnology and nanotechnology.

In conclusion, CAS No 2248386-15-2 represents a cutting-edge advancement in organic chemistry with wide-ranging implications for drug development and material science. Its unique structural features and functional properties make it a valuable asset in modern scientific research.